Cas no 1803715-55-0 (2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one
• CAS No: 1803715-55-0
• MF: C₁₁H₁₀BrClF₂O₂
• MW: 327.549708843231
• CID: 4979610
• Update Time: 2025-06-22

2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C11H10BrClF2O2/c1-6(12)9(16)8-4-2-3-7(5-13)10(8)17-11(14)15/h2-4,6,11H,5H2,1H3
• InChI Key： QHTFRYBSIHIPRJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(CCl)C=1OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one

2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one: A Comprehensive Overview

2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one, also known by its CAS number 1803715-55-0, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry. This compound is characterized by its bromine atom, chloromethyl group, and difluoromethoxy substituent, which collectively contribute to its intriguing chemical properties. Recent studies have highlighted its potential applications in drug design, material science, and advanced synthetic methodologies.

The molecular structure of 2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one features a phenyl ring substituted with a chloromethyl group at the 3-position and a difluoromethoxy group at the 2-position. The propanone moiety at the 1-position introduces additional functional diversity. This combination of substituents creates a versatile platform for exploring reactivity and selectivity in various chemical transformations. Researchers have demonstrated that the bromine atom can act as an excellent leaving group, facilitating nucleophilic substitutions under mild conditions. Meanwhile, the chloromethyl group imparts unique electronic effects, enhancing the compound's reactivity in certain reactions.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing 2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one. For instance, a study published in the Journal of Organic Chemistry described a highly efficient route involving palladium-catalyzed cross-coupling reactions. This method not only improved yield but also minimized the use of hazardous reagents, aligning with green chemistry principles. Another notable development involves the use of microwave-assisted synthesis, which significantly accelerates reaction times while maintaining product purity.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structural features make it an ideal candidate for exploring pharmacokinetic properties and bioavailability. A recent study conducted by researchers at the University of California revealed that derivatives of this compound exhibit potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. These findings underscore its potential as a lead compound in drug discovery programs.

Beyond medicinal chemistry, 2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one has also found applications in materials science. Its ability to undergo controlled polymerization under specific conditions has led to its use in developing novel polymeric materials with tailored mechanical properties. For example, a team at MIT reported the successful synthesis of a polymer derivative that exhibits enhanced thermal stability and mechanical strength, making it suitable for high-performance applications.

The safety and handling of this compound are critical considerations due to its chemical reactivity. Proper storage conditions and protective measures are essential to prevent unintended reactions or exposure risks. Researchers recommend storing the compound in an inert atmosphere and using appropriate personal protective equipment during handling.

In conclusion, 2-Bromo-1-(3-(chloromethyl)-2-(difluoromethoxy)phenyl)propan-1-one (CAS No: 1803715-55-0) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary chemistry.